Cas no 56121-44-9 (4-O-Methylhelichrysetin)

4-O-Methylhelichrysetin is a flavonoid derivative known for its potential bioactive properties. This compound is structurally related to helichrysetin, featuring a methylated hydroxyl group at the 4-position, which enhances its stability and lipophilicity. It has been studied for its antioxidant and anti-inflammatory effects, making it of interest in pharmacological and nutraceutical research. The methyl substitution may improve its bioavailability and metabolic resistance compared to non-methylated analogs. 4-O-Methylhelichrysetin is typically isolated from natural sources or synthesized for research applications, particularly in exploring structure-activity relationships of flavonoid compounds. Its well-defined structure allows for precise investigation in biochemical and cellular studies.
4-O-Methylhelichrysetin structure
4-O-Methylhelichrysetin structure
Product Name:4-O-Methylhelichrysetin
CAS No:56121-44-9
MF:C17H16O5
MW:300.305945396423
CID:1080687
PubChem ID:11449431
Update Time:2025-06-10

4-O-Methylhelichrysetin Chemical and Physical Properties

Names and Identifiers

    • 4-O-Methylhelichrysetin
    • 2',4'-Dihydroxy-4,6'-dimethoxychalcone
    • [ "2'", "4'-Dihydroxy-4", "6'-dimethoxychalcone" ]
    • 56121-44-9
    • XM173146
    • AKOS040761151
    • SCHEMBL2286230
    • LMPK12120301
    • SCHEMBL2286236
    • CHEMBL494264
    • FS-8663
    • (E)-1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • 2'
    • 855740-21-5
    • Inchi: 1S/C17H16O5/c1-21-13-6-3-11(4-7-13)5-8-14(19)17-15(20)9-12(18)10-16(17)22-2/h3-10,18,20H,1-2H3/b8-5+
    • InChI Key: YROJPKUFDFWHAO-VMPITWQZSA-N
    • SMILES: O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC(=CC=1)OC)=O)O)O

Computed Properties

  • Exact Mass: 300.10000
  • Monoisotopic Mass: 300.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 75.99000
  • LogP: 3.01110

4-O-Methylhelichrysetin Pricemore >>

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4-O-Methylhelichrysetin Related Literature

Additional information on 4-O-Methylhelichrysetin

Exploring the Potential of 4-O-Methylhelichrysetin (CAS No. 56121-44-9): A Comprehensive Review

In the realm of natural bioactive compounds, 4-O-Methylhelichrysetin (CAS No. 56121-44-9) has garnered significant attention for its unique chemical properties and potential applications. This flavonoid derivative, often associated with the Helichrysum genus, is a subject of growing interest among researchers and industries focused on natural therapeutics and cosmeceuticals. With increasing consumer demand for plant-based solutions, understanding this compound's mechanisms and benefits is more relevant than ever.

The structural uniqueness of 4-O-Methylhelichrysetin lies in its methylated flavonoid backbone, which enhances its stability and bioavailability compared to non-methylated counterparts. Recent studies highlight its role as a potent antioxidant, with implications for combating oxidative stress—a key factor in aging and chronic diseases. Searches for "natural anti-aging compounds" or "flavonoids for skin health" often lead to discussions about methylated flavonoids like this one, reflecting public curiosity.

Beyond skincare, 56121-44-9 is being investigated for its anti-inflammatory properties, aligning with trending topics like "plant-based inflammation management." Preliminary research suggests it may modulate pathways such as NF-κB, making it a candidate for nutraceutical development. However, rigorous clinical trials are needed to validate these findings—a gap frequently queried in scientific forums.

Extraction and synthesis of 4-O-Methylhelichrysetin remain focal points for optimization. Sustainable methods, including green chemistry approaches, are gaining traction as environmental concerns drive searches for "eco-friendly compound isolation." The compound’s occurrence in rare plant species also raises questions about alternative biosynthesis via microbial engineering—an area exploding in biotech circles.

From an industrial perspective, CAS No. 56121-44-9 presents opportunities in functional foods and dietary supplements. Market trends show rising demand for ingredients that support "immune-boosting nutrition"—a niche where methylated flavonoids could excel. Regulatory compliance and scalability, however, pose challenges frequently discussed in patent literature.

In conclusion, 4-O-Methylhelichrysetin exemplifies the convergence of traditional knowledge and modern science. As research unravels its full potential, this compound may answer pressing queries about natural alternatives in health and wellness—making it a watchlist molecule for 2024 and beyond.

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